Cas no 1360891-93-5 (methyl 4-bromo-6-fluoro-1H-indole-3-carboxylate)

• Product Name: methyl 4-bromo-6-fluoro-1H-indole-3-carboxylate
• CAS No: 1360891-93-5
• MF: C₁₀H₇BrFNO₂
• MW: 272.07048535347
• MDL: MFCD22559536
• CID: 4590589
• PubChem ID: 130050144
• Update Time: 2024-03-01

methyl 4-bromo-6-fluoro-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-Bromo-6-fluoroindole-3-carboxylate
• Methyl 4-bromo-6-fluoro-1H-indole-3-carboxylate
• methyl 4-bromo-6-fluoro-1H-indole-3-carboxylate

• MDL： MFCD22559536
• Inchi： 1S/C10H7BrFNO2/c1-15-10(14)6-4-13-8-3-5(12)2-7(11)9(6)8/h2-4,13H,1H3
• InChI Key： INULPBXZMKIKNK-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=CC(F)=C2)C(C(OC)=O)=C1

Computed Properties

• Exact Mass: 270.96442g/mol
• Monoisotopic Mass: 270.96442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.1Ų